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Compound of Interest

Compound Name: mucic acid

Cat. No.: B166337

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure, stereochemistry, and
synthesis of mucic acid. The information is tailored for professionals in research, science, and
drug development who require a detailed understanding of this important aldaric acid.

Introduction to Mucic Acid

Mucic acid, also known as galactaric acid, is a dicarboxylic acid obtained from the oxidation of
galactose or galactose-containing compounds like lactose.[1] Its chemical formula is CeH100s.
[1] This compound is of significant interest due to its unique stereochemical properties and its
potential as a renewable platform chemical for the synthesis of various valuable molecules,
including adipic acid, a key component of nylon.

Chemical Structure and IJUPAC Nomenclature

Mucic acid is a six-carbon chain with carboxyl groups at both ends (C1 and C6) and hydroxyl
groups on the intervening four carbons (C2, C3, C4, and C5). The systematic IUPAC name for
mucic acid is (2S,3R,4S,5R)-2,3,4,5-tetrahydroxyhexanedioic acid.

Stereochemistry: An Achiral Meso Compound

A defining feature of mucic acid is its stereochemistry. Despite possessing four chiral centers
(C2, C3, C4, and C5), the molecule as a whole is achiral. This is because it is a meso
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compound, characterized by an internal plane of symmetry that bisects the molecule between
the C3 and C4 carbons.[1] This symmetry means that the molecule is superimposable on its

mirror image, and consequently, it is optically inactive.

The Fischer projection of mucic acid clearly illustrates this internal plane of symmetry. The
hydroxyl groups on C2 and C5 are on the same side of the carbon chain, as are the hydroxyl

groups on C3 and C4.

Fischer Projection of Mucic Acid
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Fischer Projection of Mucic Acid

Physicochemical Properties

Mucic acid is a white crystalline powder.[1] Its physical and chemical properties are

summarized in the table below.

Property Value Reference
Molecular Formula CeéH100s [1]
Molar Mass 210.14 g/mol --
Melting Point 210-230 °C [1]
Solubility in Water Nearly insoluble in cold water [1]
Solubility in Alcohol Insoluble [1]
Optical Activity Optically inactive [1]

Synthesis of Mucic Acid

The most common laboratory method for the synthesis of mucic acid is the oxidation of

galactose or lactose with nitric acid.[1]

Experimental Protocol: Oxidation of Lactose with Nitric

Acid

This protocol is adapted from a standard laboratory procedure.

Materials:
e Lactose (100 g)
« Nitric acid (specific gravity 1.15, 1200 g)

o Sodium hydroxide solution (normal)
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Hydrochloric acid (5 times normal)
Activated charcoal (optional)
Porcelain dish

Filtration apparatus (pump)
Beakers

Stirring rod

Procedure:

e Oxidation: In a porcelain dish, combine 100 g of lactose with 1200 g of nitric acid (sp. gr.
1.15). Heat the mixture, stirring continuously, and evaporate it down to a volume of about
200 ml. Towards the end of the evaporation, the mixture will become thick and pasty due to
the precipitation of mucic acid.[2]

Isolation of Crude Product: Allow the mixture to cool completely. Dilute the cold mass with
water, and then filter the crude mucic acid using a suction pump. Wash the collected solid
with cold water.[2]

Purification by Recrystallization: a. To purify the crude product, dissolve it in a calculated
amount of normal sodium hydroxide solution. For approximately 36 g of crude mucic acid,
about 335 ml of normal alkali will be required. The dissolution should be done at room
temperature with shaking.[2] b. If the resulting solution is colored, it can be decolorized by
warming with activated charcoal and then filtering. c. Precipitate the pure mucic acid by
adding a sufficient amount of 5N hydrochloric acid to neutralize the sodium hydroxide. This
should be done at room temperature to avoid the formation of the more soluble lactone.[2]

Final Isolation and Drying: Allow the solution to stand at a low temperature (preferably 0 °C)
for about an hour to ensure complete crystallization. Filter the purified mucic acid using a
suction pump, wash it with cold water until the filtrate is free of chloride ions, and then dry the
product at 100 °C. The expected yield of the pure compound is approximately 32 g.[2]
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Experimental Workflow for Mucic Acid Synthesis
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Experimental Workflow for Mucic Acid Synthesis
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Alternative Synthesis Methods

While nitric acid oxidation is a common method, concerns over the use of a strong, corrosive
acid and the production of nitrogen oxide byproducts have led to the exploration of greener
alternatives. One such method involves the use of ozone as the oxidizing agent. This process
can yield high-purity mucic acid crystals without the need for organic solvents or catalysts.[3]

Logical Relationship: Chirality and Optical Activity

The relationship between the presence of chiral centers and the overall chirality of a molecule
is a fundamental concept in stereochemistry. The case of mucic acid provides an excellent
illustration of this principle.

Relationship between Chirality and Optical Activity in Mucic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b166337?utm_src=pdf-body-img
https://www.benchchem.com/product/b166337?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Mucic_acid
https://prepchem.com/synthesis-of-mucic-acid/
https://recherche.unilasalle.fr/sites/default/files/pdf/RECHERCHE_EN_Valorisation_Patent_mucic_acid_v2.pdf
https://www.benchchem.com/product/b166337#mucic-acid-structure-and-stereochemistry-explained
https://www.benchchem.com/product/b166337#mucic-acid-structure-and-stereochemistry-explained
https://www.benchchem.com/product/b166337#mucic-acid-structure-and-stereochemistry-explained
https://www.benchchem.com/product/b166337#mucic-acid-structure-and-stereochemistry-explained
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b166337?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

